Cas no 6285-63-8 (2-(4-methylphenyl)-3-(5-methylthiophen-2-yl)prop-2-enenitrile)

• Product Name: 2-(4-methylphenyl)-3-(5-methylthiophen-2-yl)prop-2-enenitrile
• CAS No: 6285-63-8
• MF: C₁₅H₁₃NS
• MW: 239.335422277451
• CID: 958087
• PubChem ID: 954953
• Update Time: 2025-04-19

2-(4-methylphenyl)-3-(5-methylthiophen-2-yl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylphenyl)-3-(5-methylthiophen-2-yl)prop-2-enenitrile
• 6285-63-8
• NSC-10844
• NSC10844

• Inchi： 1S/C15H13NS/c1-11-3-6-13(7-4-11)14(10-16)9-15-8-5-12(2)17-15/h3-9H,1-2H3/b14-9+
• InChI Key： DXIXTNRYTCYWCG-NTEUORMPSA-N
• SMILES： S1C(C)=CC=C1/C=C(\C#N)/C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 239.07699
• Monoisotopic Mass: 239.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 23.79
• LogP: 4.42908